Cas no 58582-99-3 (1H-Pyrazole-4-methanol, 3-(4-chlorophenyl)-)

• Product Name: 1H-Pyrazole-4-methanol, 3-(4-chlorophenyl)-
• CAS No: 58582-99-3
• MF: C₁₀H₉ClN₂O
• MW: 208.64426112175
• CID: 1611957
• PubChem ID: 21431629
• Update Time: 2025-04-21

1H-Pyrazole-4-methanol, 3-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanol, 3-(4-chlorophenyl)-
• ICBVPANSDNSVBI-UHFFFAOYSA-N
• DTXSID901273134
• 3-(4-chloro-phenyl)-4-hydroxymethyl-pyrazole
• 3-(4-Chlorophenyl)-1H-pyrazole-4-methanol
• 58582-99-3
• 3-(4-chloro-phenyl)-4-hyroxymethyl-pyrazole
• SCHEMBL11681214

• Inchi： 1S/C10H9ClN2O/c11-9-3-1-7(2-4-9)10-8(6-14)5-12-13-10/h1-5,14H,6H2,(H,12,13)
• InChI Key： ICBVPANSDNSVBI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(C=NN1)CO

Computed Properties

• Exact Mass: 208.04047
• Monoisotopic Mass: 208.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• PSA: 48.91